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Compound Focus: Citalopram Hydrobromide

CAS No.: 59729-32-7

Cat. No.: S523860

IC50 Values & Selectivity Profile

The table below summarizes the key quantitative data on citalopram's inhibition of monoamine uptake:

Monoamine IC50 Selectivity Ratio .
Experimental Context

Transporter Value (vs. 5-HT)

Serotonin (5-HT) 1.8nM[1] --- Rat brain synaptosomal preparations [1]
[2] 3]

Noradrenaline (NA) 8,800 nM ~4,889-fold In vitro studies showing no significant
[2] effect on uptake [3] [4]

Dopamine (DA) 41,000 nM  ~22,778-fold In vitro studies showing no significant
[2] effect on uptake [3] [4]

Experimental Protocols for Key Data

The core data on citalopram's selectivity were primarily obtained from standardized in vitro assays.
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¢ Radioligand Uptake Assay in Rat Brain Synaptosomes: This is a classic method for determining
inhibitor potency. The protocol generally involves isolating nerve endings (synaptosomes) from rat
brain tissue. These synaptosomes are then incubated with radiolabeled neurotransmitters (e.qg., [3H]5-
HT, [3BH]NA, [BH]DA) in the presence of varying concentrations of citalopram. The uptake of the
radioactive transmitter into the synaptosomes is measured after a specific period, and the
concentration of citalopram that inhibits 50% of this uptake (the IC50) is calculated [1] [5].

Mechanism of Action and Signhaling Pathways

Citalopram's primary molecular target is the serotonin transporter (SERT or SLC6A4) [4]. The diagram

below illustrates its core mechanism and downstream consequences.
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This diagram captures the primary mechanism and a key secondary interaction relevant to the data:

¢ Primary Mechanism: Citalopram binds to SERT with high affinity, inhibiting serotonin reuptake and
increasing its concentration in the synaptic cleft, leading to enhanced serotonergic signaling and

antidepressant effects [3] [4].
¢ Receptor Cross-talk: Research indicates that serotonin can inhibit dopamine release in the nucleus

accumbens by activating serotonin receptors (5-HT1B) on dopamine terminals. By increasing
serotonin levels, citalopram can indirectly modulate dopamine signaling through this mechanism [6].

e "False Neurotransmitter" Hypothesis: One study suggested that in the presence of citalopram,
serotonin may accumulate in catecholaminergic terminals and be released by dopamine or
norepinephrine, acting as a "false neurotransmitter” [5].

Research Implications

The extreme selectivity of citalopram makes it a valuable tool for isolating serotonergic mechanisms in
neuropsychiatric research [3]. Understanding the indirect effects on dopamine systems, such as through 5-
HT1B receptor-mediated cross-talk, is an active area of investigation, particularly for understanding the full

therapeutic and side-effect profile of SSRIs [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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